Ethyl 2-(2-oxopyrrolidin-1-yl)benzoate

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: ethyl 2-(2-oxopyrrolidin-1-yl)benzoate
• InChI: InChI=1S/C13H15NO3/c1-2-17-13(16)10-6-3-4-7-11(10)14-9-5-8-12(14)15/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: DXGNVMJGUYIZOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1N2CCCC2=O

Description

Ethyl 2-(2-oxopyrrolidin-1-yl)benzoate is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-[(4-chlorobutanoyl)amino]benzoate (8.03 g) in THF (120 ml) was added 60% sodium hydride (2.14 g) at 0° C., and the mixture was warmed to room temperature and stirred overnight. The reaction mixture was poured into water, and the mixture was partitioned twice with ethyl acetate. The organic layers were combined, and the mixture was washed with brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (4.3 g).